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Compound of Interest

Compound Name: (1,2-Dibromoethyl)benzene

Cat. No.: B150757

In-Depth Technical Guide: (1,2-
Dibromoethyl)benzene

This guide provides a detailed overview of the fundamental molecular properties of (1,2-
Dibromoethyl)benzene, a compound relevant to researchers, scientists, and professionals in
drug development.

Core Molecular Data

(1,2-Dibromoethyl)benzene, also known by synonyms such as Styrene dibromide and 1,2-
Dibromo-1-phenylethane, is a halogenated aromatic hydrocarbon.[1][2] Its core molecular and
identifying information are summarized below.
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Property Value References
Chemical Formula CsHsBr2 [L1121[31[4115]
Molecular Weight 263.96 g/mol [B1I516]1[7118]
Alternate Molecular Weight 263.957 g/mol [1112]19]

CAS Registry Number 93-52-7 [11121[3]
Linear Formula CeHsCH(Br)CH2Br [6]
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Experimental Protocols

Detailed experimental protocols for the determination of molecular weight and formula are
rooted in fundamental analytical chemistry techniques.

Mass Spectrometry for Molecular Weight and Formula Determination:

» Objective: To determine the exact mass and elemental composition of (1,2-
Dibromoethyl)benzene.

e Methodology:

o Sample Preparation: A dilute solution of (1,2-Dibromoethyl)benzene is prepared in a
suitable volatile organic solvent (e.g., methanol or acetonitrile).

o lonization: The sample is introduced into a high-resolution mass spectrometer. Electron
lonization (EI) is a common method for this type of compound.

o Mass Analysis: The ionized sample is passed through a mass analyzer (e.g., Time-of-
Flight or Orbitrap). The analyzer separates the ions based on their mass-to-charge ratio
(m/z).

o Data Acquisition: The detector records the abundance of ions at each m/z value,
generating a mass spectrum. The molecular ion peak ([M]*) will correspond to the
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molecular weight of the compound. The high-resolution data allows for the determination
of the precise mass, which can be used to confirm the elemental formula (CsHsBr2). The
characteristic isotopic pattern of bromine (approximately equal abundance of 7°Br and

81Br) will be a key feature in the mass spectrum, aiding in the confirmation of the formula.

Logical Relationships

The relationship between the compound's name, its constituent parts, and its resulting
chemical formula and molecular weight can be visualized as a logical flow.
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Compound Name:
(1,2-Dibromoethyl)benzene

'

Structural Components

PN

Benzene Ring 1,2-Dibromoethyl Group
(CeHbs) (-CH(Br)CHzBr)

N7

Elemental Composition

'

Carbon (C):6+2=8 Hydrogen (H): 5+ 3 =8 Bromine (Br): 2

/

Chemical Formula:

CsHsBr2

Molecular Weight Calculation

:

(8 * 12.011) + (8 * 1.008) + (2 * 79.904)

:

Molecular Weight:
~263.96 g/mol

Click to download full resolution via product page

Caption: Logical derivation of molecular formula and weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Benzene, (1,2-dibromoethyl)- [webbook.nist.gov]

e 2. Benzene, (1,2-dibromoethyl)- [webbook.nist.gov]

e 3. scbt.com [scbt.com]

e 4. CAS 93-52-7: (1,2-Dibromoethyl)benzene | CymitQuimica [cymitquimica.com]
e 5.(1,2-DIBROMOETHYL)BENZENE | 93-52-7 [chemicalbook.com]

6. (1,2-Dibromoethyl)benzene 98 93-52-7 [sigmaaldrich.com]

7. (1,2-DIBROMOETHYL)BENZENE CAS#: 93-52-7 [m.chemicalbook.com]

8. (1,2-Dibromoethyl)benzene | C8H8Br2 | CID 7145 - PubChem [pubchem.ncbi.nim.nih.gov]
9. (1,2-dibromo-ethyl)-benzene | CAS#:102921-26-6 | Chemsrc [chemsrc.com]

¢ To cite this document: BenchChem. [(1,2-Dibromoethyl)benzene molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150757#1-2-dibromoethyl-benzene-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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